4-[[(Z)-2-cyano-3-(4-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoic acid

• IUPAC Name: 4-[[(Z)-2-cyano-3-(4-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C20H18N2O4/c1-13(2)26-18-9-3-14(4-10-18)11-16(12-21)19(23)22-17-7-5-15(6-8-17)20(24)25/h3-11,13H,1-2H3,(H,22,23)(H,24,25)/b16-11-
• InChI Key: YNDXAZWREABFDU-WJDWOHSUSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

4-[[(Z)-2-cyano-3-(4-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoic acid, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of Janus kinase (JAK) inhibitors, which are a group of compounds that can regulate immune responses and inflammation.

Scientific Research Applications

• Synthesis and Anti-Bacterial Activity : A study explored the synthesis of biologically active compounds using fatty acid hydrazides, which are related to the compound of interest. These compounds, including variations with similar structural components, demonstrated good antimicrobial activity against E. coli and other bacteria (Banday, Mattoo, & Rauf, 2010).

• Liquid Crystalline Properties : Research into four-ring achiral bent-core compounds derived from similar benzoic acid structures revealed that these compounds exhibit a wide-range enantiotropic nematic phase. This indicates potential applications in materials science, particularly in the development of liquid crystalline materials (Gude, Upadhyaya, Mohiuddin, & Nandiraju, 2013).

• Supramolecular Liquid Crystalline Complexes : Another study designed and prepared supramolecular liquid crystalline complexes by forming hydrogen bonds between similar benzoic acid derivatives and other components. These complexes exhibited enantiotropic nematic phases, suggesting their utility in the field of liquid crystal technology (Alaasar & Tschierske, 2019).

• Synthesis of Novel Amino Acid Derivatives : The synthesis of novel amino acid derivatives, such as 4-Amino-3-(aminomethyl)benzoic acid, has been reported. These derivatives are useful as building blocks in the synthesis of peptidomimetics and in combinatorial chemistry (Pascal, Sola, Labéguère, & Jouin, 2000).